Cas no 782493-75-8 (1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-)

1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)- structure
782493-75-8 structure
Product Name:1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-
CAS No:782493-75-8
MF:C8H15NO2
MW:157.210202455521
CID:554034
PubChem ID:45090254
Update Time:2025-04-19

1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-
    • 1H-Azepine-4-carboxylicacid,hexahydro-,methylester,(4S)-(9CI)
    • 782493-75-8
    • SCHEMBL13406359
    • (S)-Methyl azepane-4-carboxylate
    • Methyl (4S)-azepane-4-carboxylate
    • Inchi: 1S/C8H15NO2/c1-11-8(10)7-3-2-5-9-6-4-7/h7,9H,2-6H2,1H3/t7-/m0/s1
    • InChI Key: BFCUJOACQSXTBK-ZETCQYMHSA-N
    • SMILES: O(C)C([C@@H]1CCNCCC1)=O

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 0.5

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